Cas no 148248-25-3 ((2R)-2-[[(2S)-2-aminopropanoyl]amino]propanoic acid;hydrochloride)

• Product Name: (2R)-2-[[(2S)-2-aminopropanoyl]amino]propanoic acid;hydrochloride
• CAS No: 148248-25-3
• MF: C₆H₁₃ClN₂O₃
• MW: 196.632020711899
• CID: 6218410
• PubChem ID: 154810007
• Update Time: 2026-03-11

(2R)-2-[[(2S)-2-aminopropanoyl]amino]propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[[(2S)-2-aminopropanoyl]amino]propanoic acid;hydrochloride
• starbld0024097
• (2R)-2-[[(2S)-2-Aminopropanoyl]amino]propanoic acid HCl
• (2R)-2-[(2S)-2-AMINOPROPANAMIDO]PROPANOIC ACID HYDROCHLORIDE
• 148248-25-3
• MFCD32670627
• (2R)-2-[[(2S)-2-Aminopropanoyl]amino]propanoic acid hydrochloride
• L-Alanyl-D-alanine hydrochloride
• D79194
• AS-78693

• Inchi： 1S/C6H12N2O3.ClH/c1-3(7)5(9)8-4(2)6(10)11;/h3-4H,7H2,1-2H3,(H,8,9)(H,10,11);1H/t3-,4+;/m0./s1
• InChI Key： YKZTXOMGFUVZSN-RFKZQXLXSA-N
• SMILES： Cl.O=C([C@H](C)N)N[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 196.0614700g/mol
• Monoisotopic Mass: 196.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų

Additional information on (2R)-2-[[(2S)-2-aminopropanoyl]amino]propanoic acid;hydrochloride

Compound CAS No. 148248-25-3: A Comprehensive Overview

The compound with CAS No. 148248-25-3, also known as (2R)-2-[[(2S)-2-aminopropanoyl]amino]propanoic acid; hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a chiral amino acid derivative, which has garnered attention due to its potential applications in drug development and biotechnology. The molecule's structure is characterized by its amino acid backbone with specific stereochemistry, making it a valuable tool in the study of peptide synthesis and enantioselective reactions.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and peptide coupling methodologies. The stereochemistry of the compound, particularly the (2R) and (2S) configurations, plays a crucial role in its biological activity and pharmacokinetic properties. Researchers have demonstrated that the stereochemical integrity of this compound is essential for its function in cellular signaling pathways and enzyme inhibition studies.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. For instance, studies have highlighted its potential as a lead molecule in the design of drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it an attractive candidate for preclinical testing.

Moreover, the compound has been utilized in peptide-based drug delivery systems. Its ability to serve as a building block for more complex peptide structures has been exploited in the creation of targeted drug carriers. Recent research has focused on optimizing its stability under physiological conditions to ensure effective drug delivery to specific tissues or cells.

From a structural standpoint, the compound's amino acid backbone provides a versatile platform for further functionalization. Scientists have explored various modifications, such as introducing fluorinated groups or other bioisosteres, to enhance its pharmacodynamic properties. These modifications have led to derivatives with improved potency and reduced toxicity profiles.

In conclusion, CAS No. 148248-25-3 represents a pivotal molecule in contemporary chemical research. Its unique stereochemistry, coupled with its versatile structure, positions it as a key player in the development of innovative therapeutic agents and advanced drug delivery systems. As research continues to uncover new applications and optimizations for this compound, its role in advancing medical science is expected to grow significantly.